2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]-N-(2,3-dimethoxybenzyl)acetamide

• IUPAC Name: 2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]-N-[(2,3-dimethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H22N4O5/c1-28-16-7-3-5-14(18(16)29-2)11-22-17(26)12-25-10-4-6-15(21(25)27)20-23-19(24-30-20)13-8-9-13/h3-7,10,13H,8-9,11-12H2,1-2H3,(H,22,26)
• InChI Key: AUXPMIMRIQIGAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4CC4
• Molecular Formula: C21H22N4O5
• Molecular Weight: 410.4 g/mol

Description

The compound “2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]-N-(2,3-dimethoxybenzyl)acetamide” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

The synthesis of oxadiazole derivatives can be achieved via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structure of oxadiazole derivatives has been studied by single crystal X-ray diffraction method. Intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group was revealed.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to its low aromaticity and the presence of the weak O–N bond. This property is actively employed in organic synthesis.